1-(2-furyl)-2-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanone
Overview
Description
1-(2-furyl)-2-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanone, also known as FMME, is a synthetic compound that has been widely used in scientific research. FMME is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 307.39 g/mol. This compound has shown potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In
Mechanism of Action
The mechanism of action of 1-(2-furyl)-2-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanone is not fully understood. However, studies have shown that it can interact with various biomolecules such as proteins and DNA. This compound has been shown to bind to thiols, which can lead to the formation of disulfide bonds and induce protein conformational changes. This compound has also been shown to induce DNA damage, which can lead to cell death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which can lead to the inhibition of tumor growth. This compound has also been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which can lead to the treatment of various diseases such as Alzheimer's disease. Additionally, this compound has been shown to have metal chelating properties, which can lead to the treatment of metal poisoning.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(2-furyl)-2-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanone in lab experiments is its fluorescent properties, which make it a useful tool for the detection of thiols. Additionally, this compound has been shown to have potential as an anticancer agent and metal chelator, which can lead to the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-(2-furyl)-2-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanone. One direction is the development of new drugs based on the properties of this compound, such as its potential as an anticancer agent and metal chelator. Another direction is the study of the mechanism of action of this compound, which can lead to a better understanding of its biological effects. Additionally, the development of new fluorescent probes based on this compound can lead to the detection of other biomolecules.
Scientific Research Applications
1-(2-furyl)-2-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)ethanone has been widely used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of thiols and as a photosensitizer for photodynamic therapy. This compound has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells. Additionally, this compound has been studied for its potential as a metal chelator and for its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase.
properties
IUPAC Name |
(2Z)-1-(furan-2-yl)-2-(3-methyl-1,3-benzothiazol-2-ylidene)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2S/c1-15-10-5-2-3-7-13(10)18-14(15)9-11(16)12-6-4-8-17-12/h2-9H,1H3/b14-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMMCZYCLQDQGW-ZROIWOOFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=CC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN\1C2=CC=CC=C2S/C1=C\C(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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